Cas no 95019-16-2 (4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 95019-16-2
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD22123337
• CID: 2449257
• PubChem ID: 13241116
• Update Time: 2025-10-28

4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride
• 4-Methyl-1,2,5,6-tetrahydropyridine hydrochloride
• Pyridine, 1,2,3,6-tetrahydro-4-methyl-, hydrochloride
• 4-Methyl-1,2,3,6-tetrahydropyridine HCl
• ZCJOZBAPTJGKNC-UHFFFAOYSA-N
• SB22741
• AB0198776
• T5227
• 4-?Methyl-?1,?2,?3,?6-?tetrahydropyridine hydrochloride
• 4-Methyl-1,2,3,6-tetrahydropyridine--hydrogen chloride (1/1)
• 4-Methyl-1,2,3,6-tetrahydrop
• Pyridine, 1,2,3,6-tetrahydro-4-methyl-, hydrochloride (9CI)
• 4-methyl-1,2,3,6-tetrahydropyridine;hydrochloride
• DTXSID30531296
• CS-W004399
• SCHEMBL1076986
• AKOS025291341
• EN300-118626
• AS-34966
• 95019-16-2
• 4-Methyl-1,2,3,6-tetrahydropyridinehydrochloride
• MFCD22123337
• 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride, AldrichCPR

• MDL： MFCD22123337
• Inchi： 1S/C6H11N.ClH/c1-6-2-4-7-5-3-6;/h2,7H,3-5H2,1H3;1H
• InChI Key： ZCJOZBAPTJGKNC-UHFFFAOYSA-N
• SMILES： Cl.C1CNCCC=1C

Computed Properties

• Exact Mass: 133.0658271g/mol
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride

Introduction to 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 95019-16-2) in Modern Chemical and Pharmaceutical Research

4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride, identified by the chemical identifier CAS No. 95019-16-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the tetrahydropyridine class, a structural motif that has garnered considerable attention due to its diverse pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride molecule exhibits a unique structural framework characterized by a saturated pyridine ring with a methyl substituent at the 4-position. This configuration contributes to its versatility as a building block in medicinal chemistry. Recent advancements in computational chemistry have highlighted its potential as a scaffold for designing novel bioactive molecules. The ability of this compound to undergo various functionalization reactions makes it particularly useful in the synthesis of more complex pharmacophores.

In the context of contemporary pharmaceutical research, 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride has been explored for its role in developing treatments for neurological and cardiovascular disorders. Its structural similarity to certain neurotransmitter analogs suggests potential applications in modulating central nervous system activity. Studies have demonstrated its ability to interact with specific enzymes and receptors, which could be leveraged for therapeutic intervention.

One of the most compelling aspects of 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride is its utility as a precursor in the synthesis of more complex heterocyclic compounds. Researchers have utilized this compound to develop novel antihypertensive agents and anti-inflammatory drugs. Its incorporation into drug molecules has shown promise in preclinical trials for conditions such as hypertension and chronic inflammation. The hydrochloride salt form further enhances its reactivity and bioavailability, making it an attractive candidate for further investigation.

The synthesis of 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and environmentally friendly routes to this compound. These innovations not only reduce the cost of production but also minimize waste generation, aligning with global sustainability goals.

From a regulatory perspective, 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 95019-16-2) is subject to standard pharmaceutical guidelines governing the handling and testing of chemical compounds. Its classification ensures that researchers adhere to stringent quality control measures throughout its lifecycle from synthesis to final product formulation.

The future prospects for 4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride are promising given its broad applicability across multiple therapeutic areas. Ongoing research aims to uncover new derivatives with enhanced pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications for this versatile compound.

In conclusion,4-Methyl-1,2,3,6-tetrahydropyridine hydrochloride stands as a testament to the ingenuity of modern chemical research. Its unique structural properties and functional versatility make it an indispensable tool in drug discovery and development. As scientific understanding evolves,CAS No 95019-16-2 will continue to play a pivotal role in advancing therapeutic solutions for global health challenges.